Cas no 78354-91-3 (2-butyl-2-methyloxirane)

• Product Name: 2-butyl-2-methyloxirane
• CAS No: 78354-91-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 534625
• PubChem ID: 10920480
• Update Time: 2025-04-19

2-butyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-butyl-2-methyl-
• 2-butyl-2-methyloxirane
• EN300-1841944
• SCHEMBL1262455
• DTXSID90448270
• ZTCDEKMURLCFQJ-UHFFFAOYSA-N
• 2-methyl-1,2-epoxyhexane
• 78354-91-3

• Inchi： 1S/C7H14O/c1-3-4-5-7(2)6-8-7/h3-6H2,1-2H3
• InChI Key： ZTCDEKMURLCFQJ-UHFFFAOYSA-N
• SMILES： O1CC1(C)CCCC

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų